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Quantitative Data Summary

The following tables consolidate the available quantitative data and key characteristics of tiadinil from the

search results.

Table 1: Mammalian Toxicity and Physicochemical Properties

Property Value / Description Source

Acute Oral LD₅₀ (Rat) > 6147 mg/kg [1]

Acute Toxicity Classification Category 4, Harmful if inhaled (H332) [2]

Mode of Action (Mammals) No specific data found; acts as a plant activator in crops [1] [3] [4]

Water Solubility (at 20°C, pH 7) 13.2 mg/L [1]

Vapour Pressure (at 20°C) 1.03 x 10⁻³ mPa [1]

Table 2: Ecotoxicology and Environmental Fate
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Aspect Findings Source

Aquatic Toxicity
(Fish)

Acute 96-hour LC₅₀: 7.0 mg/L (Temperate freshwater fish) [1]

Toxicity to
Beneficial
Species

Attracts predatory mites (Neoseiulus womersleyi) by boosting herbivore-
induced plant volatiles in tea plants. No direct toxicity or effects on the

herbivorous mite (Tetranychus kanzawai) were observed.

[3]

Soil Persistence
(DT₅₀)

No data available [1] [2]

Regulatory
Status (EU)

Not approved [1]

Experimental Protocols

The search results included details on a key study investigating tiadinil's indirect ecological effects.

Study System: The research used a tri-trophic system consisting of the tea plant (Camellia sinensis),

a herbivorous mite (Tetranychus kanzawai), and a predatory mite (Neoseiulus womersleyi) [3].
Treatment Protocol: Tea plants were treated with tiadinil. The specific concentrations and

application methods used in the experimental protocols were not detailed in the abstract [3].
Volatile Collection & Analysis: Herbivore-induced plant volatiles (HIPVs) were collected from the

plants. The composition of these volatiles was analyzed, likely using Gas Chromatography-Mass
Spectrometry (GC-MS), though the specific methodology is not described in the available excerpt [3].

Behavioral Assay: A Y-tube olfactometer was used to test the behavioral preference of the predatory
mites between volatiles emitted from tiadinil-treated plants and those from untreated plants [3].

Mode of Action and Experimental Workflow

Tiadinil's primary mode of action is as a plant activator, inducing Systemic Acquired Resistance (SAR) in

plants against pathogens [1] [4]. One study also revealed an indirect defense mechanism against herbivores.

The diagram below illustrates this experimental finding.
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Tiadinil primes plants to release enhanced volatiles under herbivore attack, attracting natural enemies.

Key Data Gaps and Limitations

Your request for an in-depth technical guide highlights several significant data gaps in the available

literature:

Mammalian Toxicity Profile: There is a notable absence of data on chronic toxicity,
carcinogenicity, reproductive effects, or mutagenicity in mammals [2]. The Safety Data Sheet

explicitly states "no data available" for these endpoints.
Detailed Ecotoxicology: While an acute LC₅₀ for fish is available, data on chronic aquatic toxicity,

effects on sediment-dwelling organisms, and toxicity to beneficial insects like honeybees are missing
[1] [2].
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Environmental Fate: Critical parameters for environmental risk assessment, such as the soil

degradation half-life (DT₅₀) and bioaccumulation potential, are not available in the searched
resources [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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